Cas no 2137533-80-1 (Sodium (3,5-dimethylphenyl)methanesulfinate)

• Product Name: Sodium (3,5-dimethylphenyl)methanesulfinate
• CAS No: 2137533-80-1
• MF: C₉H₁₁NaO₂S
• MW: 206.23721241951
• CID: 6405865
• PubChem ID: 165454860
• Update Time: 2025-11-07

Sodium (3,5-dimethylphenyl)methanesulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-723929
• sodium (3,5-dimethylphenyl)methanesulfinate
• 2137533-80-1
• Sodium (3,5-dimethylphenyl)methanesulfinate

• Inchi： 1S/C9H12O2S.Na/c1-7-3-8(2)5-9(4-7)6-12(10)11;/h3-5H,6H2,1-2H3,(H,10,11);/q;+1/p-1
• InChI Key： IWJMCNATLMFUAY-UHFFFAOYSA-M
• SMILES： S(CC1C=C(C)C=C(C)C=1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 206.03774504g/mol
• Monoisotopic Mass: 206.03774504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on Sodium (3,5-dimethylphenyl)methanesulfinate

Sodium (3,5-Dimethylphenyl)Methanesulfinate: A Comprehensive Overview

Sodium (3,5-dimethylphenyl)methanesulfinate, with the CAS number 2137533-80-1, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound is a derivative of methanesulfonic acid, where the sulfonic acid group is replaced by a sodium salt. The structure of this compound includes a methanesulfinyl group attached to a 3,5-dimethylphenyl ring, which contributes to its distinctive chemical behavior and reactivity.

The sodium (3,5-dimethylphenyl)methanesulfinate molecule exhibits a high degree of stability and solubility in polar solvents, making it suitable for use in various chemical reactions and industrial processes. Recent studies have highlighted its potential as a versatile building block in organic synthesis, particularly in the development of novel pharmaceutical agents and agrochemicals. Its ability to act as a nucleophile or electrophile depending on the reaction conditions has made it a valuable intermediate in the synthesis of complex molecules.

One of the most notable applications of sodium (3,5-dimethylphenyl)methanesulfinate is in the field of medicinal chemistry. Researchers have explored its role as a precursor for the synthesis of bioactive compounds with potential anti-inflammatory, antiviral, and anticancer properties. For instance, studies published in 2023 have demonstrated that derivatives of this compound can inhibit key enzymes involved in inflammatory pathways, offering promising leads for the development of new therapeutic agents.

In addition to its medicinal applications, sodium (3,5-dimethylphenyl)methanesulfinate has also found utility in agrochemistry. Its ability to act as a plant growth regulator has been investigated in recent agricultural studies. Field trials conducted in controlled environments have shown that this compound can enhance crop yields by promoting root development and improving stress tolerance in plants. These findings suggest that it could play a significant role in sustainable agriculture practices.

The synthesis of sodium (3,5-dimethylphenyl)methanesulfinate involves a multi-step process that typically begins with the preparation of methanesulfonyl chloride. This intermediate is then subjected to nucleophilic substitution reactions with appropriately substituted aromatic rings to yield the desired product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes, reducing the overall carbon footprint associated with its manufacture.

From an analytical standpoint, sodium (3,5-dimethylphenyl)methanesulfinate can be characterized using a variety of spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods allow for precise determination of its molecular structure and purity, ensuring compliance with quality control standards in industrial settings.

Looking ahead, ongoing research into sodium (3,5-dimethylphenyl)methanesulfinate continues to uncover new avenues for its application. Collaborative efforts between academic institutions and industry partners are expected to drive further innovation in this field. As sustainability becomes an increasingly critical factor across industries, the development of greener synthesis routes for this compound will likely remain a focal point for future research.